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Compound of Interest

Compound Name: 4-Chloro-2-ethyl-6-methylaniline

CAS No.: 70598-48-0

Cat. No.: B3024886
An In-Depth Technical Guide to 4-Chloro-2-ethyl-
6-methylaniline
Abstract

This technical guide provides a comprehensive overview of 4-Chloro-2-ethyl-6-methylaniline,
a substituted aniline derivative of significant interest in organic synthesis and drug discovery.
This document, intended for researchers, scientists, and drug development professionals, will
delve into the compound's chemical identity, molecular structure, synthesis protocols, and key
applications. Emphasis is placed on the underlying chemical principles and experimental
considerations to ensure scientific integrity and reproducibility.

Chemical Identity and Physicochemical Properties

4-Chloro-2-ethyl-6-methylaniline is a chlorinated aromatic amine. Its unique substitution
pattern on the aniline ring makes it a valuable building block in the synthesis of more complex
molecules.
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The definitive Chemical Abstracts Service (CAS) number for 4-Chloro-2-ethyl-6-methylaniline
is 70598-48-0[1][2][3]. It is crucial to use this identifier in all scientific and regulatory
documentation to avoid ambiguity. The hydrochloride salt of this compound has a different CAS
number: 83200-30-0[4][5].

1.1. Molecular Structure

The molecular structure of 4-Chloro-2-ethyl-6-methylaniline consists of an aniline core
substituted with a chlorine atom at the 4-position, an ethyl group at the 2-position, and a methyl
group at the 6-position.

Caption: Molecular structure of 4-Chloro-2-ethyl-6-methylaniline.

1.2. Physicochemical Data

A summary of the key physicochemical properties of 4-Chloro-2-ethyl-6-methylaniline is
presented in the table below. These properties are essential for designing experimental
procedures, including reaction conditions and purification methods.

Property Value Source
CAS Number 70598-48-0 [11[2113]
Molecular Formula CoH12CIN [1][2]
Molecular Weight 169.65 g/mol [1][2]

4-chloro-2-ethyl-6-
IUPAC Name B [1][2]
methylaniline

SMILES CCC1=C(C(=CC(=C1)C)C)N  [2]

WEGUQBDLWKTMOD-
InChlKey [2]
UHFFFAOYSA-N

Synthesis and Mechanistic Considerations

The synthesis of 4-Chloro-2-ethyl-6-methylaniline typically involves the chlorination of a
corresponding 2-ethyl-6-methylaniline precursor. The choice of chlorinating agent and reaction
conditions is critical to achieve regioselectivity and high yield.
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2.1. General Synthetic Approach: Electrophilic Aromatic Substitution

A common method for the preparation of 4-chloro-2,6-dialkylanilines involves the reaction of
the ammonium salt of the corresponding 2,6-dialkylaniline with a chlorinating agent[6]. This
process is an example of electrophilic aromatic substitution, where the aniline derivative is the
nucleophile.

Key Mechanistic Insights:

e The amino group of the aniline is a strong activating group, directing electrophiles to the
ortho and para positions.

» To achieve selective chlorination at the para position (C4), the ortho positions (C2 and C6)
are sterically hindered by the ethyl and methyl groups.

e The reaction is often carried out in an inert solvent to control the reaction rate and
temperature.

2.2. Exemplary Synthesis Protocol

The following protocol is a generalized procedure based on established methods for the
chlorination of substituted anilines[6][7].

Materials:

2-Ethyl-6-methylaniline

Anhydrous Hydrogen Chloride (gas)

Chlorine (gas)

Inert Solvent (e.g., Carbon Tetrachloride or Toluene)

Sodium Hydroxide solution

Step-by-Step Procedure:

o Dissolve 2-ethyl-6-methylaniline in an inert solvent within a reaction vessel equipped with a
gas inlet and a stirrer.
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o Saturate the solution with anhydrous hydrogen chloride gas at room temperature to form the
2-ethyl-6-methylaniline hydrochloride salt.

e Cool the reaction mixture to a controlled temperature (e.g., 10-15°C).

« Introduce chlorine gas into the suspension while maintaining the temperature.

o Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

o Upon completion, purge the excess chlorine and hydrogen chloride with an inert gas.

» Neutralize the reaction mixture with a sodium hydroxide solution to liberate the free amine.

» Extract the product with an organic solvent, wash with brine, and dry over an anhydrous salt
(e.g., Na2SO0a).

* Remove the solvent under reduced pressure.

» Purify the crude product by distillation or chromatography to obtain pure 4-Chloro-2-ethyl-6-
methylaniline.

Reaction Setup Chlorination ‘Work-up and Purification

2-Ethyl-6-methylaniline Saturate with HCl gas Introduce Clz gas Monitor reaction Neutralize with NaOH Extract, wash, Purify by distillation
[ in inert solvent to form hydrochloride salt | | at controlled temperature (TLCIGC) o liberate free amine and dry or chromatography | | +Chioro-2-ethyl-6-methylaniline

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4-Chloro-2-ethyl-6-methylaniline.

Applications in Research and Drug Development

Substituted anilines, including 4-Chloro-2-ethyl-6-methylaniline, are pivotal intermediates in
the synthesis of pharmaceuticals and agrochemicals[6][8]. The presence of the chlorine atom
can significantly influence the biological activity and pharmacokinetic properties of a
molecule[9].
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Potential Areas of Application:

e Tyrosine Kinase Inhibitors: Chloro-substituted anilines are common fragments in the design
of tyrosine kinase inhibitors used in cancer therapy[10].

e Agrochemicals: This compound can serve as a precursor for the synthesis of herbicides and
pesticides[6][8].

o Material Science: Derivatives of substituted anilines are used as curing agents for resins and
as building blocks for sterically demanding ligands in catalysis[11].

Safety, Handling, and Storage

4-Chloro-2-ethyl-6-methylaniline and its hydrochloride salt are hazardous chemicals and
must be handled with appropriate safety precautions.

Hazard Summary:

o Harmful if swallowed, in contact with skin, or if inhaled[12].

o Causes skin and serious eye irritation[12].

o May cause respiratory irritation[12].

Recommended Handling Procedures:

e Work in a well-ventilated area, preferably in a chemical fume hood[13].

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat[14].

e Avoid contact with skin, eyes, and clothing[13].
e Wash hands thoroughly after handling[13].
Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area[13].
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o Keep away from incompatible materials.

Conclusion

4-Chloro-2-ethyl-6-methylaniline is a valuable chemical intermediate with a well-defined
synthesis and significant potential in various fields, particularly in the development of new
pharmaceuticals and agrochemicals. A thorough understanding of its chemical properties,
synthesis, and safe handling is paramount for its effective and responsible use in research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4-Chloro-2-ethyl-6-methylaniline CAS number and
molecular structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024886/docs#4-chloro-2-ethyl-6-methylaniline-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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